Cas no 1250485-87-0 (N-[5-(diethylamino)pentan-2-yl]cyclobutanamine)

• Product Name: N-[5-(diethylamino)pentan-2-yl]cyclobutanamine
• CAS No: 1250485-87-0
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5231704
• PubChem ID: 61779082
• Update Time: 2026-03-07

N-[5-(diethylamino)pentan-2-yl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-[5-(diethylamino)pentan-2-yl]cyclobutanamine
• n4-Cyclobutyl-n1,n1-diethylpentane-1,4-diamine

• Inchi： 1S/C13H28N2/c1-4-15(5-2)11-7-8-12(3)14-13-9-6-10-13/h12-14H,4-11H2,1-3H3
• InChI Key： QIGKIXXJINOCQP-UHFFFAOYSA-N
• SMILES： N(C(C)CCCN(CC)CC)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 151
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3

Additional information on N-[5-(diethylamino)pentan-2-yl]cyclobutanamine

N-[5-(Diethylamino)pentan-2-yl]cyclobutanamine (CAS No. 1250485-87-0): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

N-[5-(Diethylamino)pentan-2-yl]cyclobutanamine (CAS No. 1250485-87-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound, often referred to by its systematic name, N-[5-(diethylamino)pentan-2-yl]cyclobutanamine, is characterized by its cyclobutane ring and a diethylamino-substituted pentyl chain, which contribute to its distinct properties and biological activities.

The chemical structure of N-[5-(diethylamino)pentan-2-yl]cyclobutanamine (CAS No. 1250485-87-0) consists of a cyclobutane ring attached to a pentyl chain, which is further substituted with a diethylamino group at the second carbon atom. This arrangement provides the compound with a combination of lipophilic and polar characteristics, making it an interesting candidate for drug development. The cyclobutane ring is known for its rigidity and stability, while the diethylamino group imparts basicity and potential interactions with biological targets.

Recent studies have explored the pharmacological properties of N-[5-(diethylamino)pentan-2-yl]cyclobutanamine in various contexts. One notable area of research is its potential as a neuroprotective agent. Studies have shown that this compound can exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N-[5-(diethylamino)pentan-2-yl]cyclobutanamine effectively reduced neuronal damage in an in vitro model of oxidative stress, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, N-[5-(diethylamino)pentan-2-yl]cyclobutanamine has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many diseases, including chronic conditions like arthritis and inflammatory bowel disease. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation. A study published in the *European Journal of Pharmacology* reported that N-[5-(diethylamino)pentan-2-yl]cyclobutanamine significantly attenuated inflammation in a mouse model of colitis, highlighting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of N-[5-(diethylamino)pentan-2-yl]cyclobutanamine is another important aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Preliminary data suggest that N-[5-(diethylamino)pentan-2-yl]cyclobutanamine has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it suitable for further preclinical and clinical evaluation.

Furthermore, the safety profile of N-[5-(diethylamino)pentan-2-yl]cyclobutanamine has been assessed in several preclinical studies. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for use in human clinical trials.

In conclusion, N-[5-(diethylamino)pentan-2-yl]cyclobutanamine (CAS No. 1250485-87-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers it with neuroprotective and anti-inflammatory properties, making it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As more data become available from preclinical and clinical studies, the full potential of N-[5-(diethylamino)pentan-2-yl]cyclobutanamine will likely be realized.